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Compound of Interest

Compound Name: BRD5080

Cat. No.: B15561062 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a paramount commitment to safety. This document provides

essential, immediate safety and logistical information for the handling of BRD5080, a potent G

protein-coupled receptor 65 (GPR65) positive allosteric modulator. Given that a specific Safety

Data Sheet (SDS) for BRD5080 is not publicly available, this guidance is predicated on best

practices for handling novel, potent research compounds of unknown or uncertain toxicity.

Immediate Safety and Handling Protocols
When handling BRD5080, it is crucial to assume the compound is hazardous. All personnel

must adhere to stringent safety protocols to minimize exposure risk. The following table

summarizes the recommended Personal Protective Equipment (PPE) for various laboratory

activities involving BRD5080.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(especially powders)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

within a certified chemical

fume hood.- Disposable solid-

front lab coat with tight-fitting

cuffs.- Double nitrile gloves.-

Safety glasses or goggles.

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is essential.

Solution Preparation and

Handling

- Certified chemical fume

hood.- Standard lab coat.-

Safety glasses with side

shields.- Single pair of nitrile

gloves.

Reduced risk of aerosolization

compared to handling

powders, but protection

against splashes and spills is

necessary.

General Laboratory Operations
- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to

prevent incidental contact.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Operational and Disposal Plans
Proper operational and disposal procedures are critical to ensure the safety of laboratory

personnel and to maintain environmental compliance.
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Operational Workflow:

A systematic approach to handling BRD5080, from preparation to disposal, minimizes risks.

The following workflow is recommended:
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Caption: Recommended operational workflow for handling BRD5080.
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Disposal Plan:

All waste generated from the handling of BRD5080 must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste (e.g., contaminated gloves, pipette

tips, vials)

- Collect in a dedicated, puncture-resistant, and

clearly labeled hazardous waste container.- The

container must be kept closed when not in use.

Liquid Waste (e.g., unused solutions, solvent

rinses)

- Collect in a sealed, leak-proof, and chemically

compatible container.- Label the container with

"Hazardous Waste," the full chemical name

"BRD5080," and all other components of the

solution with their approximate concentrations.

Empty Stock Containers

- Triple rinse with a suitable solvent.- Collect the

rinsate as hazardous liquid waste.- Deface the

original label before disposing of the container in

accordance with institutional guidelines.

Waste Disposal Workflow:

The following diagram outlines the necessary steps for the safe disposal of BRD5080 waste.
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Waste Generation

Segregate Solid & Liquid Waste

Label Solid Waste Container:
'Hazardous Waste - BRD5080 Contaminated Solids'

Label Liquid Waste Container:
'Hazardous Waste - BRD5080 in [Solvent]'

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

Professional Disposal by Licensed Vendor

Click to download full resolution via product page

Caption: Step-by-step waste disposal workflow for BRD5080.

Mechanism of Action and Signaling Pathway
BRD5080 is a positive allosteric modulator of GPR65, a proton-sensing G protein-coupled

receptor (GPCR) predominantly expressed in immune cells.[1] Its activation is associated with

anti-inflammatory responses. The primary signaling cascade initiated by BRD5080-mediated

GPR65 activation is through the Gαs protein, leading to the production of cyclic AMP (cAMP)

and subsequent activation of Protein Kinase A (PKA).
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Caption: BRD5080-mediated GPR65 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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